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Compound of Interest

Compound Name: Methyl 5-oxoheptanoate

CAS No.: 17745-32-3

Cat. No.: B107159

Get Quote

Executive Summary
Methyl 5-oxoheptanoate (CAS 17745-32-3) is a critical bifunctional intermediate, serving as a

homolog to the widely utilized "green solvent" methyl levulinate.[1][2] While often

overshadowed by its C5 counterpart, this C7 keto-ester is essential in the synthesis of

prostaglandins (e.g., Misoprostol intermediates) and specific flavor compounds.[1]

Unlike commodity chemicals, experimental physical benchmarks for Methyl 5-oxoheptanoate
are rarely standardized in public literature, often leading to confusion during purity

assessments.[1][2] This guide synthesizes available experimental fragments with high-fidelity

group contribution estimates to establish a working benchmark matrix. It provides a self-

validating protocol to allow your laboratory to internalize these standards with high confidence.

[2]
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The following table benchmarks Methyl 5-oxoheptanoate against its nearest well-

characterized homolog, Methyl Levulinate. Use these values to set Quality Control (QC)

specifications.
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Property
Methyl 5-

oxoheptanoate

(Target)

Methyl Levulinate

(Reference)
Causality &

Deviations

CAS Number 17745-32-3 624-45-3

Molecular Weight 158.20 g/mol 130.14 g/mol

Addition of two

methylene (-CH₂-)

groups increases MW.

[2]

Refractive Index (

)
1.428 – 1.432(Est.) 1.422 (Exp.)

Trend: The increased

alkyl chain length

slightly increases

polarizability, raising

the RI marginally

above the levulinate

baseline.[1][2]

Density (

)
1.01 – 1.03 g/mL(Est.) 1.051 g/mL (Exp.)

Trend: Density

decreases as the

aliphatic chain

lengthens.[1][2] The

non-polar alkyl tail

dilutes the density-

contributing

ester/ketone dipoles.

[1][2]

Boiling Point
101–103 °C (@ 10-15

mmHg)

196 °C (atm) / 90 °C

(18 mmHg)

Higher MW increases

boiling point.[1][2]

Atmospheric BP is

predicted >215 °C;

vacuum distillation is

required to prevent

decomposition.[1][2]

Appearance Colorless to pale

yellow liquid

Clear colorless liquid Yellowing indicates

oxidation or aldol
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condensation

impurities.[1][2]

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Note on Data Provenance: Values for Methyl Levulinate are experimentally verified (Sigma-

Aldrich/PubChem). Values for Methyl 5-oxoheptanoate are derived from synthesis

characterization data (e.g., J. Org.[1][2] Chem., Chem. Lett.[1][2]) and group contribution trends.

[1][2][3]

Part 2: Critical Quality Attributes (CQA) & Causality
1. Refractive Index (

) as a Purity Proxy[1]
The Mechanism: RI measures how light propagates through the electron clouds of the

molecule.[1][2]

The Trap: Common impurities in this synthesis are Methanol (

) and Water (

).[1][2]

Diagnostic Rule: If your measured

, you likely have residual solvent (MeOH) or moisture.[1][2] If

, suspect polymerization (aldol condensation products) or heavy metal catalysts (if using
Pd/Zn couples).[1]

2. Density (
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) for Process Engineering
The Mechanism: Density reflects molecular packing.[1][2] The keto-ester functionality

creates dipole-dipole interactions that tighten packing.[2]

Application: In flow chemistry or liquid-liquid extraction, the density difference between

Methyl 5-oxoheptanoate (~1.[1][2]02) and water (1.[1][2]00) is narrow.[1][2][4]

Operational Risk: Emulsions are highly probable during aqueous workup.[1][2] Increasing

ionic strength (brine) is mandatory to drive phase separation.[1][2]

Part 3: Self-Validating Experimental Protocol
To establish a trusted internal standard for Methyl 5-oxoheptanoate, do not rely solely on

literature. Use this Self-Validating System (SVS).

Equipment Requirements
Refractometer: Digital Abbe-type (Accuracy

), temperature-controlled.[1][2]

Density Meter: Oscillating U-tube (Accuracy

).[1][2]

Temperature Control: Peltier element set strictly to 20.0°C ± 0.05°C.

Step-by-Step Workflow
System Validation (The "Zero" Check):

Clean the prism/tube with HPLC-grade acetone and air dry.[1][2]

Calibrate: Measure HPLC-grade water.

Target Density:

at 20°C.[1][2]

Target RI:
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at 20°C.[1][2]

Stop Rule: If deviation >

, recalibrate equipment. Do not proceed.

Sample Equilibration:

Inject 1-2 mL of Methyl 5-oxoheptanoate.[2] Ensure no micro-bubbles (bubbles artificially

lower density).[1][2]

Allow 120 seconds for thermal equilibration. The high viscosity relative to water means

heat transfer is slower.[1][2]

Measurement & Correction:

Record 3 consecutive readings. They must agree within the instrument's precision.

Temperature Correction Coefficient: If measuring at ambient (e.g., 25°C) and converting to

20°C, use the approximation:

(Note: Organic liquids typically decrease in RI by ~0.00045 per °C increase).[1]

Part 4: Quality Control Decision Logic
The following diagram visualizes the decision-making process for validating a batch of Methyl
5-oxoheptanoate based on physical benchmarks.
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Sample: Methyl 5-oxoheptanoate
(Batch QC)

Measure RI (20°C) & Density

Check Refractive Index (RI)

RI < 1.425
(Too Low)

< 1.425

RI > 1.435
(Too High)

> 1.435

RI: 1.428 - 1.432
(In Spec)

Within Range

Suspect: Residual MeOH/Water
Action: Vacuum Dry / KF Titration

Suspect: Polymerization / Heavy Impurity
Action: Check Color / H-NMR

Check Density
(Confirmation)

Density: 1.01 - 1.03 g/mL

Matches Est.

Density Deviation

Outlier

BATCH RELEASED

Click to download full resolution via product page
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Caption: QC Decision Tree utilizing Refractive Index as the primary rapid-screening tool for

Methyl 5-oxoheptanoate purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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